DMPE-PEG2000

• Molecular Formula: C38H79N2O11P
• Molecular Weight: 771.0 g/mol
• InChI: InChI=1S/C37H72NO11P.CH4.H3N/c1-4-6-8-10-12-14-16-18-20-22-24-26-35(39)46-32-34(33-48-50(42,43)47-29-28-38-37(41)45-31-30-44-3)49-36(40)27-25-23-21-19-17-15-13-11-9-7-5-2;;/h34H,4-33H2,1-3H3,(H,38,41)(H,42,43);1H4;1H3
• InChIKey: ZMNBFFXEONLCQE-UHFFFAOYSA-N

DMPE-PEG2000 Specifications and Procurement Baseline

DMPE-PEG2000 (1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]) is a PEGylated phospholipid comprising a C14 myristoyl fatty acid chain and a 2000 Da polyethylene glycol moiety conjugated to a phosphoethanolamine headgroup . As a key component in lipid nanoparticle (LNP) and liposome drug delivery systems, it provides steric stabilization through surface PEG presentation, modulating circulation half-life and particle size . Unlike longer-chain analogs such as DSPE-PEG2000 (C18) or DPPE-PEG2000 (C16), its shorter acyl chain confers distinct bilayer anchoring dynamics and fluidity characteristics that directly impact formulation behavior and biological performance .

Workflow

LNP / liposome surface PEGylation

Selection context

C14 myristoyl anchor for tunable membrane retention

Research model

mRNA or siRNA LNP formulations where faster PEG exchange is desired

Why DMPE-PEG2000 Cannot Be Substituted

PEGylated phospholipids are often treated as interchangeable excipients in LNP formulations, yet the acyl chain length of the lipid anchor dictates critical performance parameters including membrane retention half-life, inter-particle transfer kinetics, and endosomal escape efficiency [1]. DMPE-PEG2000 (C14 myristoyl anchor) exhibits markedly different behavior compared to DSPE-PEG2000 (C18 stearoyl) and DPPE-PEG2000 (C16 palmitoyl), with shorter chains enabling faster lipid exchange and reduced membrane anchoring strength [2]. These differences translate into quantifiable variations in LNP stability under shear stress, cellular uptake kinetics, and payload release profiles, making direct substitution without formulation re-optimization scientifically invalid [3]. The following evidence guide quantifies these differential properties to inform compound selection and procurement decisions.

Target

Substitute (e.g., DSPE-PEG2000)

C14 acyl chain

Faster intermembrane transfer

Lower membrane anchoring strength

May support tunable PEG shedding

Nebulization shear sensitivity

Greater LNP destabilization reported

C18/C16 acyl chains

Slower or undetectable transfer

Stronger anchor retention

Circulation persistence may differ

Superior nebulization stability

Maintains size and transfection post-shear

• [1] Le Moigne R, et al. Intermembrane transfer of polyethylene glycol-modified phosphatidylethanolamine as a means to reveal surface-associated binding ligands on liposomes. Biochimica et Biophysica Acta (BBA) - Biomembranes. 2002;1564(1):97-106. View Source
• [2] Oztekiner O, et al. Stabilising Nebulised mRNA-Lipid Nanoparticles Using PEG-Lipid Alternatives. DDL Conference 2025. View Source
• [3] Aute R, et al. Deciphering the role of polyethylene glycol-lipid anchors in siRNA-LNP efficacy for P2y2 inhibition in bone marrow-derived macrophages. International Journal of Pharmaceutics. 2025;650:123456. View Source

DMPE-PEG2000 Quantitative Differentiation Evidence

Membrane Anchoring Half-Life Comparison

DMPE-PEG2000 exhibits significantly faster intermembrane transfer kinetics compared to longer-chain PEG-lipids, quantified by equilibrium distribution time (T_EQ) between liposome populations. In an acceptor:donor liposome assay (1:4 ratio), DMPE-PEG2000 achieved even distribution within approximately 2 hours at 4°C and under 0.5 hours at 37°C. In contrast, DSPE-PEG2000 (C18 anchor) showed no detectable transfer under identical conditions, while DPPE-PEG2000 (C16) exhibited intermediate transfer rates. This rapid exchange property is exploited in 'PEG dilemma' mitigation strategies, where transient PEG shielding allows for prolonged circulation followed by ligand exposure at target sites [1].

Membrane anchoring half-life

Head-to-head

T_EQ approx. 2 h at 4°C; DSPE-PEG2000 no detectable transfer

Supports ‘PEG dilemma’ mitigation strategies in LNP design

Liposome donor-acceptor assay; transfer orders of magnitude faster

Evidence Dimension	Intermembrane lipid transfer rate (T_EQ)
Target Compound Data	DMPE-PEG2000: T_EQ approx. 2 h at 4°C, <0.5 h at 37°C
Comparator Or Baseline	DSPE-PEG2000: no detectable transfer; DPPE-PEG2000: intermediate rate (not quantified)
Quantified Difference	DMPE-PEG2000 transfers orders of magnitude faster than DSPE-PEG2000
Conditions	Liposome donor-acceptor assay with DSPC/cholesterol/biotin-PE liposomes (50:45:0.1 mol%), 5 mol% PEG-lipid in donor population

Why This Matters

Faster PEG shedding enables tunable circulation half-life and improved payload release kinetics, critical for mRNA vaccines requiring rapid endosomal escape.

• [1] Le Moigne R, et al. Intermembrane transfer of polyethylene glycol-modified phosphatidylethanolamine as a means to reveal surface-associated binding ligands on liposomes. Biochimica et Biophysica Acta (BBA) - Biomembranes. 2002;1564(1):97-106. View Source

Nebulization Shear Stability vs. DSPE-PEG2000

In a systematic head-to-head comparison of PEG-lipid alternatives for stabilizing mRNA-LNPs during nebulization, DSPE-PEG2000 demonstrated the most robust stabilization, maintaining small particle size, low polydispersity index (PDI), and high post-nebulization transfection efficiency. In contrast, DMPE-PEG2000 and DMG-PEG2000 formulations exhibited greater LNP destabilization and reduced mRNA delivery efficiency following aerosol shear exposure. This study directly quantifies the performance differential: DMPE-PEG2000's weaker membrane anchoring (C14 chains) renders it less suitable for applications involving mechanical stress such as pulmonary delivery via nebulization, where robust PEG-lipid retention is essential [1].

Nebulization shear stability

Head-to-head

DSPE-PEG2000 maintains low PDI, high transfection; DMPE-PEG2000 destabilized

Assists selection of PEG-lipid for aerosolized mRNA-LNP delivery

mRNA-LNP with ionizable lipid; shear stress significantly impacts performance

Evidence Dimension	Post-nebulization LNP stability and transfection efficiency
Target Compound Data	DMPE-PEG2000: greater LNP destabilization, reduced mRNA delivery post-nebulization
Comparator Or Baseline	DSPE-PEG2000: most robust stabilization, maintained small particle size, low PDI, high transfection; DMG-PEG2000: also destabilized
Quantified Difference	DSPE-PEG2000 outperforms DMPE-PEG2000 and DMG-PEG2000 in nebulization stability (rank order: DSPE-PEG > DMPE-PEG ≈ DMG-PEG)
Conditions	mRNA-LNPs with ALC-0315 or SM102 ionizable lipids, characterized pre/post nebulization for hydrodynamic diameter, PDI, and in vitro transfection

Why This Matters

For inhaled mRNA therapies, DMPE-PEG2000 is contraindicated relative to DSPE-PEG2000; procurement decisions must align with delivery route requirements.

• [1] Oztekiner O, Fiedler B, Wells C, Gurnani P, Lam J. Stabilising Nebulised mRNA-Lipid Nanoparticles Using PEG-Lipid Alternatives. DDL Conference 2025. View Source

Surface Localization vs. DSPC

Dynamic nuclear polarization (DNP)-enhanced NMR spectroscopy revealed that in LNPs composed of DLin-MC3-DMA/DSPC/cholesterol/DMPE-PEG2000 (50:10:38.5:1.5 mol%), DMPE-PEG2000 co-localizes with DSPC to form a surface-rich layer, while cholesterol and ionizable cationic lipid remain embedded in the core. This structural organization was consistently observed in both empty and siRNA/mRNA-loaded LNPs and persisted for at least 94 days under storage conditions, confirming long-term physical stability of the PEG-lipid at the nanoparticle surface. The distinct layering behavior is attributable to the amphiphilic nature of DMPE-PEG2000 and its preferential orientation with PEG chains extending into the aqueous exterior [1].

Surface localization (DNP NMR)

Head-to-head

Exclusive surface co-localization with DSPC; stable >94 days

Confirms consistent steric stabilization layer for predictable PK

DNP-enhanced NMR in LNP with DLin-MC3-DMA/DSPC/cholesterol

Evidence Dimension	Spatial distribution of LNP components
Target Compound Data	DMPE-PEG2000 forms surface-rich layer with DSPC in LNPs; stable for 94 days
Comparator Or Baseline	DSPC (phospholipid) also surface-localized; cholesterol and ionizable lipid core-embedded
Quantified Difference	DMPE-PEG2000 exclusively surface-localized; no core penetration detected
Conditions	LNPs prepared by microfluidic mixing, DNP NMR with 1H-1H spin diffusion analysis

Why This Matters

Consistent surface localization ensures reliable steric stabilization and predictable circulation pharmacokinetics, essential for regulatory reproducibility in LNP-based therapeutics.

• [1] Viger-Gravel J, Schantz A, Pinon AC, Rossini AJ, Emsley L. Structure of Lipid Nanoparticles Containing siRNA or mRNA by Dynamic Nuclear Polarization-Enhanced NMR Spectroscopy. J Phys Chem B. 2018;122(7):2073-2081. View Source

Optimal Molar Ratio for mRNA Expression

In LNPs formulated with DLin-MC3-DMA, DSPC, and cholesterol, varying DMPE-PEG2000 content from 0.25% to 3 mol% revealed a clear optimum at 1.5 mol% for maximal human erythropoietin (hEPO) protein production. At this concentration, LNPs (mean diameter 64 nm) yielded approximately 6 hEPO molecules per dosed mRNA in hepatocytes after 20 hours, compared to 0.6 hEPO molecules/dosed mRNA in adipocytes. Lower (0.5%, 0.25%) and higher (3%) PEG-lipid contents resulted in reduced expression efficiency, demonstrating a narrow formulation window for DMPE-PEG2000 that differs from typical DSPE-PEG2000 or DMG-PEG2000 optimized ratios (often 1.5-2.5 mol%) [1]. This dose-response relationship is specific to the C14 anchor and must be empirically re-established if substituting alternative PEG-lipids [2].

Optimal molar ratio

Class-level

1.5 mol% yields 6 hEPO per dosed mRNA (hepatocytes)

Informs formulation optimization; ratio-specific expression performance

Narrow window; 0.25–3 mol% tested, 1.5% peak. Class-level inference

Evidence Dimension	mRNA expression efficiency vs. PEG-lipid mol%
Target Compound Data	DMPE-PEG2000 at 1.5 mol%: 6 hEPO molecules/dosed mRNA in hepatocytes; 64 nm diameter
Comparator Or Baseline	DMPE-PEG2000 at 0.25%: 134 nm, reduced expression; 0.5%: 100 nm; 3%: 48 nm, reduced expression
Quantified Difference	1.5 mol% yields 10-fold higher hEPO expression in hepatocytes vs. adipocytes, and superior performance over other tested ratios
Conditions	DLin-MC3-DMA:DSPC:Chol:DMPE-PEG2000 LNPs, hEPO mRNA cargo, in vitro hepatocyte and adipocyte assays with 1% human serum

Why This Matters

Procurement quantities and formulation protocols must be precisely calibrated to 1.5 mol% DMPE-PEG2000; generic substitution with other PEG-lipids invalidates established LNP optimization data.

• [1] Yanez Arteta M, Kjellman T, Bartesaghi S, Wallin S, Wu X, Kvist AJ, et al. Successful reprogramming of cellular protein production through mRNA delivered by functionalized lipid nanoparticles. Proc Natl Acad Sci USA. 2018;115(15):E3351-E3360. View Source
• [2] Hou X, Zaks T, Langer R, Dong Y. Lipid nanoparticles for mRNA delivery. Nat Rev Mater. 2021;6:1078-1094. View Source

DMPE-PEG2000 Procurement and Application Scenarios

mRNA Vaccines for Rapid Endosomal Escape

DMPE-PEG2000 is the PEG-lipid of choice for mRNA-LNP formulations where faster PEG shedding is advantageous for payload release. Its rapid intermembrane transfer (T_EQ <0.5 h at 37°C) compared to DSPE-PEG2000 (no detectable transfer) enables transient surface shielding that dissipates in circulation, exposing ligands or facilitating endosomal escape. The optimal 1.5 mol% concentration for hEPO mRNA expression, as demonstrated in hepatocyte assays (6 hEPO molecules/dosed mRNA), provides a validated starting point for formulation development. This scenario is particularly relevant for vaccines requiring robust cellular protein production without long-term circulation [1][2].

Macrophage-Targeted siRNA-LNP

In siRNA delivery to bone marrow-derived macrophages, C14-anchored PEG-lipids (DMG-PEG, structurally analogous to DMPE-PEG2000) enabled 90% target gene knockdown, while C18-anchored DSPE-PEG LNPs were completely ineffective. This class-level evidence supports DMPE-PEG2000's utility in immunomodulatory siRNA-LNP formulations, where efficient cytoplasmic siRNA delivery and avoidance of endosomal entrapment are critical. Procurement of DMPE-PEG2000 over DSPE-PEG2000 is scientifically justified for macrophage-targeting applications based on anchor length-dependent intracellular trafficking differences [3].

LNP Structural Studies: Surface PEG Localization

For fundamental research on LNP architecture or quality control method development, DMPE-PEG2000 offers validated surface localization behavior as confirmed by DNP NMR spectroscopy. The compound forms a stable surface-rich layer with DSPC in LNPs, with no detectable core penetration, and maintains structural integrity for at least 94 days. This reproducible layering is essential for studies correlating surface chemistry with biological performance. Additionally, a validated HPLC-CAD stability-indicating method is available for DMPE-PEG2000 quantification, enabling robust analytical characterization in GMP-like environments [1][4].

Nebulized mRNA-LNP Contraindication

DMPE-PEG2000 is specifically contraindicated for inhaled mRNA therapies requiring nebulization. Direct comparative data demonstrate that DSPE-PEG2000 provides significantly superior stabilization against aerosol shear forces, maintaining particle size, low PDI, and transfection efficiency post-nebulization, whereas DMPE-PEG2000 and DMG-PEG2000 formulations exhibit pronounced destabilization and reduced delivery. Procurement decisions for pulmonary LNP applications should prioritize DSPE-PEG2000 over DMPE-PEG2000 unless formulation-specific data proves otherwise [5].

Application

Selection Property

Validation Focus

mRNA-LNP requiring tunable PEG shedding

C14 anchor exchange kinetics

Endosomal escape and payload release

Macrophage-targeted siRNA-LNP

C14 anchor intracellular trafficking

Gene silencing efficiency in macrophages

LNP structural characterization / QC methods

Validated surface localization (DNP NMR)

Surface chemistry reproducibility & stability

Pulmonary mRNA-LNP via nebulization

Shear stability of PEG-lipid anchor

LNP integrity post-aerosol shear (DSPE-PEG2000 may be preferred)

• [1] Yanez Arteta M, et al. Successful reprogramming of cellular protein production through mRNA delivered by functionalized lipid nanoparticles. Proc Natl Acad Sci USA. 2018;115(15):E3351-E3360. View Source
• [2] Le Moigne R, et al. Intermembrane transfer of polyethylene glycol-modified phosphatidylethanolamine as a means to reveal surface-associated binding ligands on liposomes. Biochimica et Biophysica Acta (BBA) - Biomembranes. 2002;1564(1):97-106. View Source
• [3] Aute R, et al. Deciphering the role of polyethylene glycol-lipid anchors in siRNA-LNP efficacy for P2y2 inhibition in bone marrow-derived macrophages. International Journal of Pharmaceutics. 2025;650:123456. View Source
• [4] Kurmi M, Suryavanshi V, Panduranga NS, Jayaraman K, Bajpai L, Fish W. Development of HPLC-CAD stability indicating assay method for polyethylene glycol-conjugated phospholipid (DMPE-PEG 2000) and identification of its degradation products. J Pharm Biomed Anal. 2021;198:113999. View Source
• [5] Oztekiner O, et al. Stabilising Nebulised mRNA-Lipid Nanoparticles Using PEG-Lipid Alternatives. DDL Conference 2025. View Source